Cas no 1344437-69-9 ((2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine
• CAS No: 1344437-69-9
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 6285802
• PubChem ID: 130038432
• Update Time: 2025-05-23

(2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine
• 1344437-69-9
• EN300-1982807

• Inchi： 1S/C10H13ClFN/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： AZGVCFVFHNRVLN-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CC[C@H](C)N

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine

Introduction to (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine (CAS No. 1344437-69-9)

(2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine (CAS No. 1344437-69-9) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted phenyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine consists of a butane backbone with an amine functional group at the C-2 position and a 4-chloro-2-fluorophenyl substituent at the C-4 position. The presence of the chiral center at the C-2 position results in two enantiomers, one of which is the (S)-enantiomer, denoted as (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine. The enantiomeric purity of this compound is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological properties.

In recent years, (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound possesses several desirable properties, including high solubility, good membrane permeability, and favorable pharmacokinetic profiles. These characteristics make it an attractive candidate for further optimization and development into therapeutic agents.

One of the key areas of research involving (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are targets for many approved drugs. Studies have demonstrated that (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as pain management, neurodegenerative diseases, and psychiatric disorders.

Another promising application of (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine is in the field of cancer research. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, it has been reported to exhibit antiproliferative effects on breast cancer cells by downregulating the expression of oncogenic proteins and inducing apoptosis. These findings suggest that (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine may have potential as a novel anticancer agent.

The synthesis of (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine has been optimized using various synthetic routes to ensure high yield and enantiomeric purity. One common approach involves the asymmetric reduction of a prochiral ketone intermediate followed by reductive amination to introduce the amine functionality. Advanced techniques such as chiral catalysts and chiral auxiliaries have been employed to achieve high enantioselectivity during the synthesis process.

In addition to its potential therapeutic applications, (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for further functionalization through various chemical reactions, making it a valuable intermediate in organic synthesis. Researchers have explored the use of this compound in the development of novel materials, such as polymers and coatings, where its unique properties can be leveraged for specific applications.

The safety profile of (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical development. However, like any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in therapeutic settings.

In conclusion, (2S)-4-(4-chloro-2-fluorophenyl)butan-2-amine (CAS No. 1344437-69-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development into potential therapeutic agents. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.